Cas no 2060037-68-3 (2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one
• CAS No: 2060037-68-3
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD30487350
• CID: 5153934
• PubChem ID: 125450401
• Update Time: 2025-05-24

2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-2-(1-methylethyl)-
• 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

• MDL： MFCD30487350
• Inchi： 1S/C11H16N2O/c1-8(2)9-7-11(14)13-6-4-3-5-10(13)12-9/h7-8H,3-6H2,1-2H3
• InChI Key： LNRHALGDNXMEGX-UHFFFAOYSA-N
• SMILES： C12CCCCN1C(=O)C=C(C(C)C)N=2

Additional information on 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

Introduction to 2-(Propan-2-yl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2060037-68-3)

2-(Propan-2-yl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2060037-68-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The chemical structure of 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one is characterized by a fused pyridine and pyrimidine ring system with a tert-butyl substituent at the 2-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, which may contribute to its biological activity. The compound's molecular formula is C₁₃H₁₅N₃O, and its molecular weight is approximately 233.27 g/mol.

Recent studies have explored the potential of 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one in various therapeutic areas. One notable area of research is its antitumor activity. In vitro studies have shown that this compound exhibits significant cytotoxic effects against a variety of cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G1 phase.

In addition to its antitumor properties, 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one have also been studied to evaluate its suitability for clinical development. In animal models, the compound has shown good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and has a moderate half-life in plasma. These characteristics make it a promising candidate for further preclinical and clinical evaluation.

To further understand the biological mechanisms underlying the activity of 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one, researchers have conducted molecular docking studies and in silico analyses. These studies have identified several potential targets for this compound, including kinases involved in cell proliferation and survival pathways. For example, it has been shown to inhibit the activity of cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs), which are key regulators of cell cycle progression and apoptosis.

In conclusion, 2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido[1，2-a]pyrimidin-4-one (CAS No. 2060037-68-3) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as oncology and inflammation. Ongoing research aims to elucidate its full therapeutic potential and optimize its use in clinical settings.